Cas no 2098070-51-8 (3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid)
3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid
- 3-[1-(2-phenylethyl)pyrazol-4-yl]propanoic acid
- 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid
-
- Inchi: 1S/C14H16N2O2/c17-14(18)7-6-13-10-15-16(11-13)9-8-12-4-2-1-3-5-12/h1-5,10-11H,6-9H2,(H,17,18)
- InChI Key: CMZJIRCSZHRCEA-UHFFFAOYSA-N
- SMILES: OC(CCC1C=NN(C=1)CCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 265
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1
3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P223191-100mg |
3-[1-(2-phenylethyl)-1h-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | P223191-500mg |
3-[1-(2-phenylethyl)-1h-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 500mg |
$ 365.00 | 2022-06-02 | ||
| TRC | P223191-1g |
3-[1-(2-phenylethyl)-1h-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 1g |
$ 570.00 | 2022-06-02 | ||
| Life Chemicals | F2147-7659-0.25g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 0.25g |
$361.0 | 2023-09-06 | |
| Life Chemicals | F2147-7659-0.5g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 0.5g |
$380.0 | 2023-09-06 | |
| Life Chemicals | F2147-7659-1g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 1g |
$401.0 | 2023-09-06 | |
| Life Chemicals | F2147-7659-2.5g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 2.5g |
$802.0 | 2023-09-06 | |
| Life Chemicals | F2147-7659-5g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 5g |
$1203.0 | 2023-09-06 | |
| Life Chemicals | F2147-7659-10g |
3-[1-(2-phenylethyl)-1H-pyrazol-4-yl]propanoic acid |
2098070-51-8 | 95%+ | 10g |
$1684.0 | 2023-09-06 |
3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid
3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic Acid: A Comprehensive Overview
The compound 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid, identified by the CAS number 2098070-51-8, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities. The structure of this molecule comprises a pyrazole ring substituted with a phenylethyl group and a propanoic acid moiety, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The phenylethyl group attached to the pyrazole ring in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. This property is crucial for designing drugs with improved bioavailability and efficacy.
The propanoic acid moiety in 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid plays a significant role in modulating the acidity and hydrogen bonding capabilities of the molecule. This feature is essential for optimizing pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has demonstrated that subtle modifications to the propanoic acid group can significantly influence the compound's stability and its ability to bind to specific receptors.
In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and Suzuki coupling. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is critical for studying its stereochemical effects on biological activity.
From a pharmacological perspective, 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid has shown promising results in preclinical studies. It exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, this compound has demonstrated selective cytotoxicity against various cancer cell lines, suggesting its potential as an antitumor agent.
The mechanism of action involves multiple pathways, including modulation of transcription factors, inhibition of kinases, and activation of apoptotic pathways. Recent findings have revealed that this compound can induce apoptosis in cancer cells by upregulating pro-apoptotic proteins such as Bax and downregulating anti-apoptotic proteins like Bcl-2. These insights provide a foundation for further exploration into its therapeutic potential.
In conclusion, 3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid represents a valuable addition to the arsenal of pyrazole derivatives with diverse biological activities. Its unique structure and promising pharmacological profile make it an attractive candidate for further research and development in the field of medicinal chemistry.
2098070-51-8 (3-[1-(2-Phenylethyl)-1H-pyrazol-4-yl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)